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Compound of Interest

Compound Name: CDK2 degrader 5

Cat. No.: B15585598

Get Quote

For: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the structure, mechanism of action,

and preclinical characterization of CDK2 degrader compound 5, a potent and selective

heterobifunctional degrader of Cyclin-Dependent Kinase 2 (CDK2). All data and protocols are

synthesized from publicly available scientific literature and vendor technical data sheets.

Core Structure and Chemical Properties
CDK2 degrader compound 5, also referred to as compound 37 in key scientific literature, is a

Proteolysis Targeting Chimera (PROTAC). Its structure is comprised of three key components:

a ligand that binds to CDK2, a ligand that recruits the Cereblon (CRBN) E3 ubiquitin ligase, and

a linker that connects these two moieties.

Chemical Structure:

The definitive structure of CDK2 degrader compound 5 (compound 37) is presented in the

primary scientific literature. A discrepancy exists in the molecular formula provided by some

commercial vendors for the compound associated with CAS number 2923574-11-0. For the
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purpose of this guide, the structure and properties are based on the peer-reviewed publication

by Collier et al. (2025).

Physicochemical Properties:

Property Value Reference

CAS Number 2923574-11-0 MedChemExpress[1]

Molecular Formula C40H50F4N8O5S ProbeChem[2]

Molecular Weight 830.94 g/mol ProbeChem[2]

Solubility Soluble in DMSO MedChemExpress[1]

Mechanism of Action: Targeted Protein Degradation
As a heterobifunctional degrader, compound 5 does not inhibit CDK2 through traditional

enzymatic blockade. Instead, it hijacks the cell's natural protein disposal system, the ubiquitin-

proteasome pathway, to specifically eliminate CDK2.

The mechanism involves the formation of a ternary complex between CDK2, compound 5, and

the CRBN E3 ligase. This proximity, induced by the degrader, leads to the polyubiquitination of

CDK2. The ubiquitin tags act as a signal for the proteasome, which then recognizes and

degrades the CDK2 protein. This event-driven pharmacology allows for a prolonged duration of

action that can persist even after the compound has been cleared.[3]
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Quantitative Data
The following tables summarize the in vitro and in vivo activity of CDK2 degrader compound 5

(referred to as compound 37 in the primary literature).

Table 1: In Vitro Degradation and Potency
Parameter Cell Line Value Reference

CDK2 DC50 TOV21G 17 nM Collier et al., 2025

CDK1 DC50 TOV21G 2130 nM Collier et al., 2025

CDK4 DC50 TOV21G 1276 nM Collier et al., 2025

CDK6 DC50 TOV21G >10,000 nM Collier et al., 2025

CDK9 DC50 TOV21G >10,000 nM Collier et al., 2025

pRB IC50 MKN1 23 nM Collier et al., 2025

pRB IC90 MKN1 110 nM Collier et al., 2025

pRB Imax MKN1 91% Collier et al., 2025

Dmax (HiBiT Assay) Not Specified >50% and ≤80% MedChemExpress[1]

Antiproliferative IC50

(CCNE1-amplified)
MKN1 9 nM Collier et al., 2025

Antiproliferative IC50

(CCNE1-non-

amplified)

TOV21G 5760 nM Collier et al., 2025

Table 2: In Vivo Efficacy in Xenograft Models
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Animal Model Cell Line Dosing Outcome Reference

Mouse Xenograft

HCC1569

(CCNE1-

amplified)

30 mg/kg BID

95% Tumor

Growth Inhibition

(TGI)

ProbeChem[2]

Mouse Xenograft

HCC1569

(CCNE1-

amplified)

50 mg/kg BID
5% Tumor

Regression
ProbeChem[2]

Mouse Xenograft MKN1 50 mg/kg BID

90% CDK2

degradation and

90% pRB

inhibition

ProbeChem[2]

Signaling Pathway
CDK2 is a critical regulator of the cell cycle, particularly at the G1/S transition. It forms a

complex with Cyclin E, which then phosphorylates the Retinoblastoma (Rb) protein.

Phosphorylation of Rb leads to its inactivation and the release of the E2F transcription factor,

which promotes the expression of genes required for DNA replication and S-phase entry. By

degrading CDK2, compound 5 prevents Rb phosphorylation, keeping it in its active, tumor-

suppressive state, thereby arresting the cell cycle.
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CDK2/Rb Signaling Pathway and Intervention by Compound 5
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Experimental Protocols
The following are generalized protocols for key experiments cited in the characterization of

CDK2 degrader compound 5, based on standard methodologies in the field. For compound-

specific details, refer to the primary publications.

HiBiT Lytic Detection Assay for Protein Degradation
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This protocol is used to quantify the amount of a HiBiT-tagged protein in cell lysates.

Workflow:

HiBiT Lytic Detection Assay Workflow

1. Cell Culture
(Expressing HiBiT-tagged CDK2)

2. Compound Treatment
(Varying concentrations of Cpd 5)

3. Cell Lysis & Detection
(Add Nano-Glo HiBiT Lytic Reagent)

4. Luminescence Measurement
(Plate Luminometer)

5. Data Analysis
(Calculate DC50 and Dmax)

Click to download full resolution via product page

HiBiT Lytic Detection Assay Workflow

Methodology:
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Cell Preparation: Seed cells engineered to endogenously express HiBiT-tagged CDK2 in a

multi-well plate (e.g., 96-well white, clear-bottom plates) and culture under standard

conditions.

Compound Addition: Treat cells with a serial dilution of CDK2 degrader compound 5. Include

vehicle-only (e.g., DMSO) controls. Incubate for a specified period (e.g., 24 hours).

Lysis and Detection: Equilibrate the plate to room temperature. Prepare the Nano-Glo®

HiBiT® Lytic Reagent according to the manufacturer's instructions. Add the reagent to each

well.

Signal Measurement: Incubate the plate for a short period at room temperature with gentle

shaking to ensure complete lysis and signal generation. Measure luminescence using a

plate-reading luminometer.

Data Analysis: Normalize the luminescence signals to the vehicle-treated controls. Plot the

normalized values against the compound concentration and fit to a dose-response curve to

determine the DC50 (concentration at which 50% degradation is achieved) and Dmax

(maximum degradation percentage).

In Vivo Tumor Xenograft Model
This protocol outlines a general procedure for evaluating the anti-tumor efficacy of a compound

in a mouse xenograft model.

Methodology:

Cell Implantation: Subcutaneously implant a suspension of a human cancer cell line (e.g.,

HCC1569, which has CCNE1 amplification) into the flank of immunocompromised mice (e.g.,

nude or NSG mice).

Tumor Growth and Randomization: Monitor tumor growth regularly using calipers. Once

tumors reach a predetermined average size (e.g., 150-200 mm³), randomize the mice into

treatment and vehicle control groups.

Compound Administration: Administer CDK2 degrader compound 5 via the desired route

(e.g., oral gavage, BID - twice daily) at specified dose levels. The vehicle group receives the
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formulation without the active compound.

Efficacy Monitoring: Measure tumor volumes and body weights periodically throughout the

study.

Pharmacodynamic Analysis: At the end of the study, or at specified time points, tumors can

be harvested for analysis of target engagement, such as measuring the levels of CDK2 and

phosphorylated Rb via Western blot or immunohistochemistry.

Data Analysis: Calculate tumor growth inhibition (TGI) or tumor regression for each treatment

group compared to the vehicle control. Statistical analysis is performed to determine the

significance of the observed anti-tumor effects.

Synthesis
The synthesis of CDK2 degrader compound 5 (compound 37) is a multi-step process involving

the preparation of the CDK2-binding moiety, the CRBN ligand, and the linker, followed by their

conjugation. For detailed synthetic schemes and characterization data, please refer to the

supporting information of the primary publication by Collier et al., 2025 in the Journal of

Medicinal Chemistry.

Conclusion
CDK2 degrader compound 5 is a highly potent and selective heterobifunctional degrader that

effectively induces the degradation of CDK2. Its mechanism of action, leading to the

stabilization of the Rb tumor suppressor, translates to significant anti-proliferative activity in

cancer cells with amplified Cyclin E1 and robust anti-tumor efficacy in preclinical xenograft

models. These characteristics highlight its potential as a promising therapeutic agent for

cancers dependent on CDK2 signaling. Further investigation and clinical development are

warranted to fully elucidate its therapeutic utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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